Cas no 132414-95-0 (Pyrrolo[3,4-b]pyrrole, octahydro-5-methyl-1-(phenylmethyl)-)

• Product Name: Pyrrolo[3,4-b]pyrrole, octahydro-5-methyl-1-(phenylmethyl)-
• CAS No: 132414-95-0
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• MDL: MFCD30378940
• CID: 3708365
• PubChem ID: 19100962
• Update Time: 2025-04-22

Pyrrolo[3,4-b]pyrrole, octahydro-5-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-b]pyrrole, octahydro-5-methyl-1-(phenylmethyl)-
• 1-Benzyl-5-methyloctahydropyrrolo[3,4-b]pyrrole
• MFCD30378940
• SCHEMBL9041117
• BHOQHYOAFUMULA-UHFFFAOYSA-N
• 2-benzyl-7-methyl-2,7-diazabicyclo(3.3.0]octane
• 2-benzyl-7-methyl-2,7-diazabicyclo[3.3.0] octane
• 132414-95-0
• SY046503
• 1-benzyl-5-methyl-octahydropyrrolo[3,4-b]pyrrole
• AC3821
• AKOS037629667
• 1-benzyl-5-methyl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole
• 2-benzyl-7-methyl-2,7 -diazabicyclo[3.3.0]octane
• HFA41495
• 2-benzyl-7-methyl-2,7-diazabicyclo[3.3.0]octane

• MDL： MFCD30378940
• Inchi： 1S/C14H20N2/c1-15-10-13-7-8-16(14(13)11-15)9-12-5-3-2-4-6-12/h2-6,13-14H,7-11H2,1H3
• InChI Key： BHOQHYOAFUMULA-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC2CN(C)CC12

Computed Properties

• Exact Mass: 216.162648646Da
• Monoisotopic Mass: 216.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 6.5Ų